Cas no 1807247-46-6 (5-Cyano-3-ethyl-2-methylbenzoic acid)
5-Cyano-3-ethyl-2-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Cyano-3-ethyl-2-methylbenzoic acid
-
- Inchi: 1S/C11H11NO2/c1-3-9-4-8(6-12)5-10(7(9)2)11(13)14/h4-5H,3H2,1-2H3,(H,13,14)
- InChI Key: NZNSDPRISNEUOM-UHFFFAOYSA-N
- SMILES: OC(C1=CC(C#N)=CC(CC)=C1C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 266
- XLogP3: 2.3
- Topological Polar Surface Area: 61.1
5-Cyano-3-ethyl-2-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010002518-250mg |
5-Cyano-3-ethyl-2-methylbenzoic acid |
1807247-46-6 | 97% | 250mg |
499.20 USD | 2021-07-06 | |
| Alichem | A010002518-500mg |
5-Cyano-3-ethyl-2-methylbenzoic acid |
1807247-46-6 | 97% | 500mg |
823.15 USD | 2021-07-06 | |
| Alichem | A010002518-1g |
5-Cyano-3-ethyl-2-methylbenzoic acid |
1807247-46-6 | 97% | 1g |
1,519.80 USD | 2021-07-06 |
5-Cyano-3-ethyl-2-methylbenzoic acid Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 5-Cyano-3-ethyl-2-methylbenzoic acid
Introduction to 5-Cyano-3-ethyl-2-methylbenzoic acid (CAS No. 1807247-46-6)
5-Cyano-3-ethyl-2-methylbenzoic acid, with the chemical formula C11H11NO2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of 5-Cyano-3-ethyl-2-methylbenzoic acid, including its cyano group, ethyl side chain, and methyl substitution, contribute to its distinct chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and drug development.
The CAS No. 1807247-46-6 assigned to this compound provides a unique identifier that ensures consistency and accuracy in scientific literature, patents, and regulatory filings. This standardized numbering system is crucial for researchers and industry professionals to reference the compound accurately across different databases and publications. The benzoic acid core structure of 5-Cyano-3-ethyl-2-methylbenzoic acid is well-documented for its role in various biological pathways, including inflammation modulation, pain relief, and antimicrobial properties. These characteristics have positioned this compound as a promising candidate for further investigation in drug discovery pipelines.
In recent years, there has been a growing interest in exploring novel derivatives of benzoic acid due to their potential pharmacological benefits. The presence of the cyano group in 5-Cyano-3-ethyl-2-methylbenzoic acid enhances its ability to interact with biological targets, such as enzymes and receptors, which is essential for developing effective therapeutic agents. Additionally, the ethyl and methyl substituents contribute to the compound's lipophilicity, influencing its absorption, distribution, metabolism, and excretion (ADME) profiles. These factors make 5-Cyano-3-ethyl-2-methylbenzoic acid an attractive molecule for medicinal chemists seeking to design next-generation drugs.
Recent studies have highlighted the potential of 5-Cyano-3-ethyl-2-methylbenzoic acid in addressing various health challenges. For instance, research has indicated that benzoic acid derivatives can exhibit anti-inflammatory effects by inhibiting key pro-inflammatory cytokines and enzymes. The cyano group's ability to participate in hydrogen bonding interactions may further enhance the compound's binding affinity to biological targets, improving its efficacy. Moreover, preclinical studies have suggested that modifications at the 3-position of benzoic acid can significantly alter its pharmacokinetic properties, making it more suitable for oral administration.
The synthesis of 5-Cyano-3-ethyl-2-methylbenzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include cyanation reactions followed by alkylation and methylation steps. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to optimize the synthesis process. These methods not only improve efficiency but also minimize unwanted byproducts, ensuring the final product meets stringent quality standards.
The pharmaceutical industry has shown particular interest in 5-Cyano-3-ethyl-2-methylbenzoic acid due to its structural versatility and potential therapeutic applications. Researchers are exploring its use as an intermediate in the synthesis of more complex drug molecules that target specific diseases. For example, derivatives of this compound have been investigated for their role in modulating pain signaling pathways, which could lead to novel analgesics with improved efficacy and reduced side effects.
In addition to its pharmaceutical applications, 5-Cyano-3-ethyl-2-methylbenzoic acid has shown promise in other areas of research. Its unique chemical properties make it a valuable tool for studying enzyme mechanisms and developing new analytical methods. Researchers are also exploring its potential use in materials science, where benzoic acid derivatives can contribute to the development of advanced polymers and coatings with enhanced durability and functionality.
The safety profile of 5-Cyano-3-ethyl-2-methylbenzoic acid is another critical aspect that has been thoroughly evaluated through toxicological studies. Preliminary data suggest that the compound exhibits low toxicity at moderate doses, making it suitable for further development into therapeutic agents. However, comprehensive safety assessments are still ongoing to fully understand its long-term effects on human health and the environment.
As research continues to uncover new applications for 5-Cyano-3-ethyl-2-methylbenzoic acid, collaborations between academic institutions and pharmaceutical companies are becoming increasingly important. These partnerships facilitate the exchange of knowledge and resources, accelerating the discovery and development of novel compounds that address unmet medical needs. The growing body of evidence supporting the potential of this compound underscores its significance in modern drug discovery efforts.
In conclusion,5-Cyano-3-ethyl - 2 - methylbenzoic acid (CAS No .1807247 - 46 - 6) represents a fascinating subject of study with far - reaching implications for pharmaceutical science . Its unique structural features , coupled with promising preclinical results , position it as a valuable asset in ongoing efforts to develop innovative therapies . As research progresses , we can anticipate even greater insights into its potential applications , further solidifying its role as a cornerstone in medicinal chemistry .
1807247-46-6 (5-Cyano-3-ethyl-2-methylbenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)